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Compound of Interest

Compound Name: 19,20-Epoxycytochalasin D

Cat. No.: B562037

For Researchers, Scientists, and Drug Development Professionals: A Cross-Validated Analysis
of 19,20-Epoxycytochalasin D's Experimental Results

This guide provides a comprehensive cross-validation of the experimental results for 19,20-
Epoxycytochalasin D, a potent fungal metabolite. We delve into its cytotoxic activity,
mechanism of action, and provide a comparative analysis with other relevant cytochalasans,
supported by experimental data and detailed protocols to inform future research and drug
development endeavors.

Comparative Cytotoxicity Across Cell Lines

19,20-Epoxycytochalasin D has demonstrated a range of cytotoxic activities against various
cancer cell lines.[1] The following table summarizes the half-maximal inhibitory concentration
(ICs0) values, offering a quantitative comparison of its potency against different cell types and in
relation to its analogs, 19,20-Epoxycytochalasin C and Cytochalasin D.[2]
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19,20- 19,20-
. Epoxycytochal Epoxycytochal Cytochalasin
Cell Line Cancer Type . . . .
asin D (ICso in asin C (ICso in D (ICso)
HM) HM)
Breast Ductal
BT-549 _ 7.84[1] - ;
Carcinoma
LLC-PK11 Kidney Epithelial ~ 8.4[1] - -
Potent Activity
P-388 Murine Leukemia  (ICso = 1.6 X - -
10-7 mol)[3]
Human
MOLT-4 _ 10.0[3] 8.0[3] 25[3]
Leukemia
Colon
HT-29 _ - 0.65[2][4] -
Adenocarcinoma
Human
HL-60 Promyelocytic - 1.11[2][5] -
Leukemia
Human Lung
A549 , - >10[2] -
Carcinoma

Human Breast
MCFE-7 _ - >10[2] -
Adenocarcinoma

Human Prostate
PC-3 ) - >10[2] -
Adenocarcinoma

Note: "-" indicates that data for the specific compound against that cell line was not found in the
reviewed literature.

Mechanism of Action: Disruption of the Actin
Cytoskeleton and Induction of Apoptosis
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The primary mechanism of action for 19,20-Epoxycytochalasin D, like other members of the
cytochalasan family, is the disruption of the actin cytoskeleton.[6] By binding to the barbed end
of actin filaments, it inhibits the polymerization and elongation of new actin monomers.[6] This
interference with a fundamental cellular component triggers a cascade of downstream signaling
events, ultimately leading to programmed cell death (apoptosis) and cell cycle arrest.[6] While
the precise signaling pathways for 19,20-Epoxycytochalasin D are not fully elucidated,
studies on the closely related Cytochalasin D suggest the involvement of the intrinsic
(mitochondrial) pathway of apoptosis.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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